4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C21H25NO2/c1-4-5-10-24-20-9-7-6-8-16(20)17-13-21(23)22-19-12-15(3)14(2)11-18(17)19/h6-9,11-12,17H,4-5,10,13H2,1-3H3,(H,22,23)
• InChI Key: GYTGLJOELJVATL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C2CC(=O)NC3=C2C=C(C(=C3)C)C
• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol

Description

4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone, also known as BMD-135, is a synthetic compound that belongs to the class of quinolinone derivatives. This compound has been extensively studied for its potential applications in scientific research. In

Mechanism of Action

The exact mechanism of action of 4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone is not fully understood. However, it has been found to act as a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme that plays a role in the metabolism of dopamine and other neurotransmitters. By inhibiting MAO-B, this compound increases the levels of dopamine and other neurotransmitters in the brain, which may contribute to its neuroprotective and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to increase the levels of dopamine and other neurotransmitters in the brain, which may contribute to its neuroprotective and antidepressant effects. This compound has also been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone in lab experiments is its potential neuroprotective effects. It has been found to protect against oxidative stress and inflammation in the brain, which may be useful in studying neurodegenerative diseases. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone. One direction is to further investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study its potential use in treating anxiety and depression. Additionally, further research is needed to fully understand its mechanism of action and to develop more potent derivatives of this compound.

Scientific Research Applications

4-(2-butoxyphenyl)-6,7-dimethyl-3,4-dihydro-2(1H)-quinolinone has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have potential neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in treating anxiety and depression.